molecular formula C8H9Br2NO B8370631 3-Bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine

3-Bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine

Cat. No. B8370631
M. Wt: 294.97 g/mol
InChI Key: JVSMTFRVCLRXSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine is a useful research compound. Its molecular formula is C8H9Br2NO and its molecular weight is 294.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine

Molecular Formula

C8H9Br2NO

Molecular Weight

294.97 g/mol

IUPAC Name

3-bromo-2-(bromomethyl)-6-methoxy-4-methylpyridine

InChI

InChI=1S/C8H9Br2NO/c1-5-3-7(12-2)11-6(4-9)8(5)10/h3H,4H2,1-2H3

InChI Key

JVSMTFRVCLRXSD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=C1Br)CBr)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-bromo-6-methoxy-2,4-dimethylpyridine obtained in Preparation Example 22 (200 mg), NBS (165 mg) and benzoyl peroxide (6.73 mg) was heated under reflux in a carbon tetrachloride solvent (4 mL) for two hours. The reaction mixture was cooled to room temperature and then filtered. The resulting filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 0% to 5%) to give the title compound (126 mg).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 22
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
Quantity
165 mg
Type
reactant
Reaction Step Three
Quantity
6.73 mg
Type
reactant
Reaction Step Four
Quantity
4 mL
Type
solvent
Reaction Step Five

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